Cas no 512809-53-9 (2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid)

2-(3-Methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid is a nitro-substituted pyrazole derivative with a methoxy functional group and an acetic acid side chain. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly as a building block for heterocyclic synthesis and pharmaceutical intermediates. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the pyrazole ring enhances its utility in regioselective transformations. The acetic acid moiety further allows for derivatization via esterification or amidation, broadening its applicability in medicinal chemistry and material science. Its well-defined structure and stability under standard conditions make it a reliable reagent for research and industrial applications.

2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid structure

512809-53-9 structure

Product Name:2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid

CAS No:512809-53-9

MF:C₆H₇N₃O₅

MW:201.136881113052

MDL:MFCD03074438

CID:3058676

PubChem ID:1229852

Update Time:2025-10-18

2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (3-Methoxy-4-nitro-pyrazol-1-yl)-acetic acid
- 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid
- (3-methoxy-4-nitropyrazol-1-yl)acetic acid
- AK-968/41170239
- {4-nitro-3-methoxy-1H-pyrazol-1-yl}acetic acid
- 512809-53-9
- 2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)aceticacid
- Z275127840
- 1H-Pyrazole-1-acetic acid, 3-methoxy-4-nitro-
- MVA80953
- 2-(3-methoxy-4-nitropyrazol-1-yl)acetic acid
- MFCD03074438
- CS-0262704
- DTXSID801254363
- (3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid
- AKOS015922332
- STK348955
- EN300-83540
- AKOS025214099
- AKOS000307941
- MDL： MFCD03074438
- Inchi： 1S/C6H7N3O5/c1-14-6-4(9(12)13)2-8(7-6)3-5(10)11/h2H,3H2,1H3,(H,10,11)
- InChI Key： IONANUGPWMAFGE-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CN(CC(=O)O)N=1)[N+](=O)[O-]

Computed Properties

Exact Mass: 201.03857033Da
Monoisotopic Mass: 201.03857033Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 110Å²

2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid Pricemore >>

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Enamine	EN300-83540-0.05g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	0.05g	$217.0	2023-09-02
Enamine	EN300-83540-0.1g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	0.1g	$324.0	2023-09-02
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Enamine	EN300-83540-0.5g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	0.5g	$729.0	2023-09-02
Enamine	EN300-83540-1.0g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	1.0g	$934.0	2023-02-11
Enamine	EN300-83540-2.5g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	2.5g	$1484.0	2023-09-02
Enamine	EN300-83540-5.0g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	5.0g	$2397.0	2023-02-11
Enamine	EN300-83540-10.0g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	10.0g	$3419.0	2023-02-11
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Enamine	EN300-83540-5g	2-(3-methoxy-4-nitro-1H-pyrazol-1-yl)acetic acid	512809-53-9	95%	5g	$2397.0	2023-09-02